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Compound of Interest

Compound Name:

N-[2-(4-

Hydroxyphenylsulfanyl)ethyl]propi

onamide

CAS No.: 155196-03-5

Cat. No.: B114517

Get Quote

As a Senior Application Scientist, I recognize that handling multifunctional intermediates like N-
[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide (CAS: 155196-03-5) requires more than

just reading a Safety Data Sheet (SDS). It demands a mechanistic understanding of the

molecule to ensure laboratory safety, prevent cross-contamination, and execute

environmentally sound disposal[1].

This guide provides a self-validating operational and disposal framework designed for

researchers and drug development professionals. By understanding the causality behind these

protocols, your laboratory can build inherently safer and more efficient workflows.

Mechanistic Grounding & Physicochemical Profile
To design a proper handling and disposal plan, we must first analyze the compound's structural

vulnerabilities. N-[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide features three distinct

functional groups that dictate its behavior:
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The Phenol Moiety: Highly susceptible to oxidation and electrophilic attack. In terms of

safety, phenolic compounds are notorious for rapid dermal penetration, causing severe

chemical burns and systemic toxicity.

The Sulfanyl (Thioether) Group: This sulfur center is highly nucleophilic. If exposed to strong

oxidizers (e.g., nitric acid, peroxides), it rapidly oxidizes to sulfoxides or sulfones, a highly

exothermic process that can lead to pressurized container failure[2].

The Propionamide Group: While relatively stable, amides can undergo hydrolysis under

extreme acidic or basic conditions, releasing free amines and propionic acid.

Quantitative Data Summary
Parameter Value

Operational & Safety
Implication

Chemical Name

N-[2-(4-

Hydroxyphenylsulfanyl)ethyl]pr

opionamide

Target compound; contains

multiple reactive sites.

CAS Registry 155196-03-5

Essential identifier for EHS

tracking and waste

manifesting[1].

Molecular Formula C11H15NO2S

Presence of sulfur (S) and

nitrogen (N) mandates

specialized high-temperature

incineration[3].

Molecular Weight 225.31 g/mol
Baseline for stoichiometric and

waste-load calculations.

Key Moieties Phenol, Thioether, Amide

High oxidation potential; strictly

incompatible with oxidizing

waste streams.

Toxicity Profile Skin/Eye Irritant, Aquatic Toxin

Mandates zero-drain disposal

policies and specific PEG-

based spill

countermeasures[4].
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Operational Workflow & Handling Protocol
When utilizing this compound as a building block in pharmaceutical synthesis (e.g., for anti-

inflammatory agents), operational integrity is critical.

Step-by-Step Handling Methodology
Environmental Control: Always handle the compound in a certified chemical fume hood. If

utilizing the compound in elevated-temperature reactions, purge the system with an inert gas

(Argon or N₂) to prevent auto-oxidation of the thioether and phenol groups.

PPE Selection: Standard nitrile gloves are sufficient for handling the dry powder. However, if

the compound is dissolved in permeating solvents like chloroform, you must upgrade to

heavier chemical-resistant gloves (e.g., Viton or Butyl rubber). Chloroform rapidly degrades

nitrile and will act as a carrier solvent, pulling the phenolic compound directly through the

glove and into your skin[5].

Weighing & Transfer: Use static-free spatulas and grounded analytical balances. Wipe down

the balance area immediately after use with a soap and water solution to prevent trace

accumulation[5].
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Waste Generation
(CAS 155196-03-5)

Physical State?

Solid / Powder

 Unused/Spills

Liquid Mixture

 Reaction Media

High-Temp Incineration
(EHS Collection)

Aqueous Waste
(pH 6-8)

 Water-based

Organic Waste
(Halogen-Free)

 Solvent-based

 DO NOT DRAIN

Click to download full resolution via product page

Decision matrix for the segregation and disposal of thioether-phenol derivatives.
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Proper Disposal Procedures
This disposal protocol is a self-validating system: by enforcing strict segregation and utilizing

triple-rinsing, the workflow inherently prevents hazardous cross-reactions and ensures

regulatory compliance without relying solely on operator memory.

The "Bleach Fallacy" (Expert Insight)
Standard laboratory safety texts often suggest oxidizing small quantities of simple thiols or

sulfides with sodium hypochlorite (bleach) to neutralize their odor and reactivity prior to

disposal[6]. Do not apply this method to N-[2-(4-Hydroxyphenylsulfanyl)ethyl]propionamide.

Causality: The electron-rich phenol ring is highly susceptible to electrophilic aromatic

halogenation. Treating this specific compound with bleach will not safely neutralize it; instead, it

will trigger uncontrolled chlorination of the phenol ring and oxidative degradation into reactive

quinones, generating a complex, highly toxic mixture.

Step-by-Step Disposal Methodology
Step 1: Waste Segregation & Labeling

Collect all liquid waste containing this compound in a designated, chemically compatible

secondary container (e.g., high-density polyethylene, HDPE)[5].

Critical Segregation: Ensure this waste stream is strictly isolated from strong oxidizers,

strong acids, and heavy metals[2].

Label the container explicitly: "Hazardous Waste: Toxic Organics (Contains Phenol and

Thioether Derivatives) - DO NOT MIX WITH OXIDIZERS."

Step 2: Liquid and Solid Waste Collection

Liquid Waste: Consolidate organic solvent waste. Do not attempt to evaporate the solvent in

a fume hood to reduce volume, as this violates EPA regulations and poses an inhalation

hazard[7].

Solid Waste: Collect contaminated filter paper, TLC plates, and unused powder in a sealed,

puncture-proof container.
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Zero-Drain Policy: Under no circumstances should aqueous washes containing trace

amounts of this compound be discharged to the sanitary sewer. Phenols and sulfides are

strictly forbidden from sewer disposal due to aquatic toxicity[7].

Step 3: Empty Container Decontamination

Empty chemical storage containers must be triple-rinsed before disposal[7].

Use a compatible organic solvent (e.g., ethanol or acetone) capable of dissolving the

compound. Use an amount of solvent equal to approximately 5% of the container's volume

for each rinse.

Add the rinsate to your hazardous organic waste stream.

Deface the original chemical label completely before discarding the clean bottle into standard

laboratory glass/plastic recycling[7].

Step 4: Spill Response & First Aid Integration

Solid Spills: Do not use water to clean up powder spills, as water will only expand the

contamination area. Consolidate the powder using a scraper or cardboard, and place it in

solid hazardous waste[8].

Dermal Exposure (The PEG Protocol): If the compound contacts the skin, do not

immediately rinse with water. Small amounts of water can expand phenolic compounds over

a larger surface area, accelerating absorption. Instead, immediately treat the site with low-

molecular-weight poly(ethylene glycol)—specifically PEG 300 or PEG 400—for at least 15

minutes to solubilize and lift the compound from the skin, followed by gentle wiping and

subsequent washing with liquid soap[4].

References
National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. Washington, DC: The National Academies Press.

University of Michigan Environment, Health & Safety.Phenol Standard Operating Procedure.

(Extracted via UMich EHS guidelines)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://research.wayne.edu/oehs/chemical/19-012f_factsheet_phenol_ada.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vanderbilt University Medical Center.Laboratory Guide for Managing Chemical Waste.

Wayne State University Office of Environmental Health and Safety.Phenol Exposure

Response & Handling.(Extracted via WSU OEHS guidelines)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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